Cas no 159092-66-7 (Phenanthrene,1,5-dinitro-)

• Product Name: Phenanthrene,1,5-dinitro-
• CAS No: 159092-66-7
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 162570
• PubChem ID: 154719
• Update Time: 2025-04-19

Phenanthrene,1,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,1,5-dinitro-
• 1,5-dinitrophenanthrene
• CCRIS 7648
• 159092-66-7
• DTXSID70166566

• Inchi： 1S/C14H8N2O4/c17-15(18)12-5-2-4-11-10(12)8-7-9-3-1-6-13(14(9)11)16(19)20/h1-8H
• InChI Key： GXMKYMAHWSOTKV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C2C=CC3C(=CC=CC=3C2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.479
• Boiling Point: 485.7°Cat760mmHg
• Flash Point: 248°C
• Refractive Index: 1.765
• PSA: 86.28